Cas no 94089-23-3 (1,3-Dioxolane-2-methanol,a,2,4-trimethyl-)

• Product Name: 1,3-Dioxolane-2-methanol,a,2,4-trimethyl-
• CAS No: 94089-23-3
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 808970
• PubChem ID: 11971259
• Update Time: 2025-04-19

1,3-Dioxolane-2-methanol,a,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-methanol,a,2,4-trimethyl-
• 1-(2,4-dimethyl-1,3-dioxolan-2-yl)ethanol
• ACETOIN
• Acetoin PG ketal
• EINECS 302-123-8
• DTXSID10869185
• Acetoin propyleneglycol ketal
• NS00127240
• ACETOIN PROPYLENEGLYCOL KETAL, (+/-)-
• SCHEMBL1245847
• FEMA NO. 4532
• 1-(2,4-Dimethyl-1,3-dioxolan-2-yl)ethan-1-ol
• UNII-F5N0OZ3A07
• 1,3-DIOXOLANE-2-METHANOL, .ALPHA.,2,4-TRIMETHYL-
• 94089-23-3
• Q27277676
• (+/-)-ACETOIN PROPYLENEGLYCOL KETAL
• F5N0OZ3A07
• alpha-2,4-Trimethyl-1,3-dioxolane-2-methanol
• acetoin propylene glycol acetal

• Inchi： 1S/C7H14O3/c1-5-4-9-7(3,10-5)6(2)8/h5-6,8H,4H2,1-3H3
• InChI Key： ZLBNMXMVFWMHAV-UHFFFAOYSA-N
• SMILES： O1C(C)COC1(C)C(C)O

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 0.2

Experimental Properties

• Density: 1.027
• Boiling Point: 193.4°Cat760mmHg
• Flash Point: 87.5°C
• Refractive Index: 1.435
• PSA: 38.69000
• LogP: 0.51870
• FEMA: 4532 | ACETOIN PROPYLENEGLYCOL KETAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals